N-[4-(4-Fluorophenyl)-6-(1-methylethyl)-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesul
N-[4-(4-Fluorophenyl)-6-(1-methylethyl)-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesul
Brand Name:
Vulcanchem
CAS No.:
890028-66-7
VCID:
VC0141214
InChI:
InChI=1S/C18H20FN3O3S/c1-12(2)16-15(6-5-11-23)17(13-7-9-14(19)10-8-13)21-18(20-16)22(3)26(4,24)25/h5-12H,1-4H3/b6-5+
SMILES:
CC(C)C1=NC(=NC(=C1C=CC=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Molecular Formula:
C18H20FN3O3S
Molecular Weight:
377.4 g/mol
N-[4-(4-Fluorophenyl)-6-(1-methylethyl)-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesul
CAS No.: 890028-66-7
Reference Standards
VCID: VC0141214
Molecular Formula: C18H20FN3O3S
Molecular Weight: 377.4 g/mol
CAS No. | 890028-66-7 |
---|---|
Product Name | N-[4-(4-Fluorophenyl)-6-(1-methylethyl)-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesul |
Molecular Formula | C18H20FN3O3S |
Molecular Weight | 377.4 g/mol |
IUPAC Name | N-[4-(4-fluorophenyl)-5-[(E)-3-oxoprop-1-enyl]-6-propan-2-ylpyrimidin-2-yl]-N-methylmethanesulfonamide |
Standard InChI | InChI=1S/C18H20FN3O3S/c1-12(2)16-15(6-5-11-23)17(13-7-9-14(19)10-8-13)21-18(20-16)22(3)26(4,24)25/h5-12H,1-4H3/b6-5+ |
Standard InChIKey | ZPOOWKOQKFRKJB-AATRIKPKSA-N |
Isomeric SMILES | CC(C)C1=NC(=NC(=C1/C=C/C=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
SMILES | CC(C)C1=NC(=NC(=C1C=CC=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
Canonical SMILES | CC(C)C1=NC(=NC(=C1C=CC=O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C |
Synonyms | N-[4-(4-Fluorophenyl)-6-isopropyl-5-[(1E)-3-oxo-1-propenyl]-2-pyrimidinyl]-N-methyl-methanesulfonamide |
PubChem Compound | 11574390 |
Last Modified | Nov 11 2021 |
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